1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(3-fluoro-4-methylphenyl)piperidine-3-carboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-1-(6-imidazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H21FN6O/c1-14-4-5-16(11-17(14)21)23-20(28)15-3-2-9-26(12-15)18-6-7-19(25-24-18)27-10-8-22-13-27/h4-8,10-11,13,15H,2-3,9,12H2,1H3,(H,23,28)
• InChI Key: METUCIJUTLEXHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CN=C4)F
• Molecular Formula: C20H21FN6O
• Molecular Weight: 380.4 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(3-fluoro-4-methylphenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H21FN6O and its molecular weight is 380.427. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(3-fluoro-4-methylphenyl)piperidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(3-fluoro-4-methylphenyl)piperidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to "1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(3-fluoro-4-methylphenyl)piperidine-3-carboxamide" have been studied for their antimicrobial properties. For instance, novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) were designed, synthesized, and evaluated for antimycobacterial activity against drug-sensitive and resistant Mycobacterium tuberculosis (MTB) strains. Some of these compounds exhibited considerable activity and acceptable safety indices, highlighting their potential as antimycobacterial agents (Lv et al., 2017).

Antiviral Drug Discovery

The compound and its analogs have been mentioned in the context of antiviral drug discovery. Specifically, the stories in this area focus on the development of new strategies for treating viral infections, including dengue fever and HIV, by targeting specific viral enzymes or pathways (De Clercq, 2009).

Enzyme and Receptor Inhibitors

Research has also focused on the synthesis and evaluation of compounds as inhibitors for various enzymes and receptors, such as potassium-competitive acid blockers (P-CABs) and dopamine D-2 and serotonin 5-HT2 antagonists. These compounds have been identified for their potential in treating conditions related to the targeted enzymes and receptors, demonstrating the diverse therapeutic applications of these chemical structures (Palmer et al., 2007).